Cas no 1786206-22-1 (Biotin-PEG3-oxyamine HCl salt)

• Product Name: Biotin-PEG3-oxyamine HCl salt
• CAS No: 1786206-22-1
• MF: C₁₈H₃₄N₄O₆S
• MW: 434.550763607025
• CID: 3045159
• PubChem ID: 77078195
• Update Time: 2025-05-19

Biotin-PEG3-oxyamine HCl salt Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG3-oxyamine HCl salt
• Biotin-PEG3-oxyamine
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[2-[2-[2-[2-(aminooxy)ethoxy]ethoxy]ethoxy]ethyl]hexahydro-2-oxo-
• 1805786-56-4
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethyl]pentanamide
• 1786206-22-1
• N-(2-(2-(2-(2-(aminooxy)ethoxy)ethoxy)ethoxy)ethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• Biotin-PEG3-oxyamine HCl
• BP-22179
• DA-61678

• Inchi： 1S/C18H34N4O6S/c19-28-12-11-27-10-9-26-8-7-25-6-5-20-16(23)4-2-1-3-15-17-14(13-29-15)21-18(24)22-17/h14-15,17H,1-13,19H2,(H,20,23)(H2,21,22,24)
• InChI Key： OLCOSDGJNTXSBD-UHFFFAOYSA-N
• SMILES： C1(=O)NC2C(CCCCC(NCCOCCOCCOCCON)=O)SCC2N1

Computed Properties

• Exact Mass: 434.21990599g/mol
• Monoisotopic Mass: 434.21990599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 159Ų

Additional information on Biotin-PEG3-oxyamine HCl salt

Research Brief on Biotin-PEG3-oxyamine HCl Salt (CAS: 1786206-22-1) in Chemical Biology and Pharmaceutical Applications

Biotin-PEG3-oxyamine HCl salt (CAS: 1786206-22-1) is a specialized bioconjugation reagent widely used in chemical biology and pharmaceutical research. This compound combines biotin's high-affinity binding to streptavidin with a PEG3 spacer and an oxyamine functional group, enabling site-specific conjugation to carbonyl-containing molecules. Recent studies have highlighted its utility in protein labeling, drug delivery systems, and diagnostic probe development, making it a versatile tool for researchers.

A 2023 study published in Bioconjugate Chemistry demonstrated the effectiveness of Biotin-PEG3-oxyamine HCl salt in constructing stable antibody-drug conjugates (ADCs). The researchers utilized the oxyamine group to form oxime linkages with ketone-modified antibodies, achieving precise control over drug-to-antibody ratios (DARs). The PEG3 spacer was found to significantly improve solubility and reduce aggregation compared to shorter linkers, addressing a common challenge in ADC development.

In the field of proteomics, a novel application was reported in Nature Methods (2024), where Biotin-PEG3-oxyamine HCl salt was employed for chemoselective labeling of glycoproteins. The researchers exploited the reagent's ability to react with periodate-oxidized sialic acids on glycoproteins, followed by streptavidin-based enrichment. This approach enabled highly sensitive detection of low-abundance glycoproteins in complex biological samples, opening new possibilities for biomarker discovery.

Recent advancements in small-molecule drug discovery have also benefited from this reagent. A 2024 Journal of Medicinal Chemistry publication described its use in fragment-based drug discovery (FBDD). Researchers conjugated biotinylated fragments containing aldehyde or ketone groups to target proteins via the oxyamine linker, allowing for rapid screening and identification of binding fragments using streptavidin-coated plates. The PEG3 spacer was crucial in maintaining fragment flexibility and optimizing binding interactions.

The stability and storage conditions of Biotin-PEG3-oxyamine HCl salt have been systematically investigated in a recent ACS Omega paper (2024). The study found that the compound maintains >95% purity when stored at -20°C under anhydrous conditions for up to 12 months. However, exposure to moisture was shown to lead to gradual hydrolysis of the oxyamine group, emphasizing the importance of proper storage for optimal performance in sensitive applications.

Emerging applications in nanotechnology have expanded the utility of this reagent. A 2024 Nano Letters study demonstrated its use in functionalizing gold nanoparticles for targeted drug delivery. The oxyamine group allowed for controlled orientation of targeting ligands on nanoparticle surfaces, while the biotin moiety enabled convenient purification and characterization steps. This dual functionality makes Biotin-PEG3-oxyamine HCl salt particularly valuable for nanomedicine development.

Future research directions for this reagent include optimization of conjugation conditions for specific applications, development of improved storage formulations, and exploration of novel bioconjugation strategies combining its unique chemical properties with emerging technologies like click chemistry. The continued evolution of Biotin-PEG3-oxyamine HCl salt applications underscores its importance as a versatile tool in chemical biology and pharmaceutical research.